![molecular formula C8H8BrNO B8052798 5-Bromo-2-(methylamino)benzaldehyde](/img/structure/B8052798.png)
5-Bromo-2-(methylamino)benzaldehyde
Overview
Description
5-Bromo-2-(methylamino)benzaldehyde is a useful research compound. Its molecular formula is C8H8BrNO and its molecular weight is 214.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Bromo-2-(methylamino)benzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Bromo-2-(methylamino)benzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-inflammatory Effects : A study found that 5-bromo-2-hydroxy-4-methyl-benzaldehyde, a related compound, inhibited the production of pro-inflammatory mediators in cells, suggesting potential applications in anti-inflammatory therapies (Kim et al., 2016).
Organic and Coordination Chemistry : Another research demonstrated the utility of halomethylated salicylaldehydes, including derivatives of 5-substituted benzaldehydes, as precursors for synthesizing ligands that bind to metal salts. This indicates applications in the synthesis of complex organic molecules and coordination compounds (Wang et al., 2006).
Antioxidant, Antimicrobial, and Anticancer Properties : A study on 5-bromo-2-(prop-2-yn-1-yloxy)benzaldehyde revealed significant antioxidant, antimicrobial, and anticancer properties. This suggests potential applications in the development of pharmaceuticals and therapeutics (Konuş et al., 2019).
Synthesis of Substituted Benzaldehydes : Research into the selective ortho-bromination of benzaldoximes, leading to substituted 2-bromobenzaldehydes, highlights applications in the synthesis of specific substituted benzaldehydes for various chemical applications (Dubost et al., 2011).
Antimicrobial Activity : The synthesis of benzaldehyde derivatives and their testing for antimicrobial activity implies the potential of 5-bromo-2-(methylamino)benzaldehyde derivatives in antimicrobial applications (Ramadan, 2010).
Pyrrole Chemistry : Research into the bromination of pyrrole derivatives, including the study of brominated pyrrole derivatives, indicates applications in the field of heterocyclic chemistry (Anderson & Lee, 1965).
Analytical Reagents for Metal Detection : The study of substituted 2-thiophenealdehyde derivatives, including 5-bromo variants, as reagents for copper detection, suggests applications in analytical chemistry, particularly in the detection and quantification of metal ions (Odashima et al., 1976).
properties
IUPAC Name |
5-bromo-2-(methylamino)benzaldehyde | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO/c1-10-8-3-2-7(9)4-6(8)5-11/h2-5,10H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLCSBNGBCTXHAN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=C(C=C1)Br)C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(methylamino)benzaldehyde |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.